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Compound of Interest

Compound Name: Tricin-d6

Cat. No.: B15568477 Get Quote

For researchers, scientists, and drug development professionals, obtaining high-quality stable

isotope-labeled compounds is crucial for accurate and reliable experimental results. This in-

depth technical guide provides a comprehensive overview of the commercial availability of

Tricin-d6, its physicochemical properties, and guidance on its application as an internal

standard in analytical methodologies.

Introduction to Tricin-d6
Tricin-d6 is the deuterated form of Tricin (5,7,4'-trihydroxy-3',5'-dimethoxyflavone), a natural

flavone found in various plants, including wheat germ and rice bran. The incorporation of six

deuterium atoms into the methoxy groups of Tricin makes Tricin-d6 an ideal internal standard

for mass spectrometry-based quantitative analysis of Tricin. Its chemical behavior is nearly

identical to that of the unlabeled analyte, but its increased mass allows for clear differentiation

in a mass spectrometer, enabling precise and accurate quantification by correcting for

variations in sample preparation and instrument response.

Commercial Suppliers of Tricin-d6
Several chemical suppliers offer Tricin-d6 for research purposes. While obtaining exact, real-

time pricing and detailed specifications like isotopic enrichment often requires a direct inquiry or

quote, the following table summarizes the available information from prominent commercial

vendors.

Quantitative Data Summary of Commercial Tricin-d6
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Note: CoA refers to the Certificate of Analysis, which provides lot-specific data on purity and

isotopic enrichment. Researchers should always request the latest CoA from the supplier

before purchase.

Experimental Protocols
The primary application of Tricin-d6 is as an internal standard for the quantification of Tricin in

various biological and environmental matrices using Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS). Below is a generalized protocol for the development of such a

quantitative assay.

Protocol: Quantification of Tricin in a Biological Matrix
using LC-MS/MS with Tricin-d6 as an Internal Standard
1. Materials and Reagents:

Tricin analytical standard

Tricin-d6 internal standard

LC-MS grade acetonitrile, methanol, and water

Formic acid or ammonium acetate (for mobile phase modification)
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Biological matrix (e.g., plasma, tissue homogenate)

Solid-phase extraction (SPE) or liquid-liquid extraction (LLE) cartridges/solvents

2. Preparation of Stock and Working Solutions:

Tricin Stock Solution (1 mg/mL): Accurately weigh and dissolve Tricin in a suitable solvent

(e.g., methanol or DMSO).

Tricin-d6 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve

Tricin-d6 in the same solvent as the Tricin stock.

Working Solutions: Prepare serial dilutions of the Tricin stock solution to create calibration

standards at various concentrations. Prepare a working solution of Tricin-d6 at a

concentration that provides a stable and reproducible signal in the LC-MS/MS system.

3. Sample Preparation:

Thaw biological samples on ice.

To a known volume of the sample (e.g., 100 µL of plasma), add a fixed amount of the Tricin-
d6 internal standard working solution.

Perform protein precipitation by adding a threefold excess of cold acetonitrile. Vortex and

centrifuge to pellet the precipitated proteins.

Alternatively, for cleaner samples, perform solid-phase extraction (SPE) or liquid-liquid

extraction (LLE) to isolate the analyte and internal standard from matrix components.

Evaporate the supernatant or the extracted solvent to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in the initial mobile phase of the LC method.

4. LC-MS/MS Analysis:

Liquid Chromatography (LC):
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Column: A C18 reverse-phase column is typically suitable for flavonoid analysis.

Mobile Phase: A gradient elution using water and acetonitrile, both containing a small

percentage of formic acid (e.g., 0.1%) to improve peak shape and ionization efficiency.

Flow Rate: A typical flow rate for analytical LC is 0.2-0.5 mL/min.

Injection Volume: 5-10 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray ionization (ESI) in either positive or negative mode.

Optimization is required to determine the most sensitive mode for Tricin and Tricin-d6.

Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and

sensitivity.

MRM Transitions:

Determine the precursor ion (the [M+H]⁺ or [M-H]⁻ of Tricin and Tricin-d6) in a full scan

mode.

Fragment the precursor ions and identify the most stable and abundant product ions for

both the analyte and the internal standard.

Monitor at least two transitions for each compound to ensure specificity.

5. Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of the Tricin standards to

the peak area of the Tricin-d6 internal standard against the concentration of the Tricin

standards.

Apply a linear regression model to the calibration curve.

Determine the concentration of Tricin in the unknown samples by interpolating their peak

area ratios from the calibration curve.
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Visualizations
Logical Workflow for Sourcing and Utilizing Tricin-d6
The following diagram illustrates the logical steps a researcher would typically follow from

identifying the need for Tricin-d6 to its final application in a quantitative experiment.
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Caption: Workflow for sourcing and using Tricin-d6.
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This guide provides a foundational understanding for researchers seeking to procure and utilize

Tricin-d6. For specific applications, further optimization of the experimental protocols will be

necessary to achieve the desired analytical performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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